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Compound of Interest

Compound Name: 2,3-Dimethyl-2-butene

Cat. No.: B165504

Technical Support Center: 2,3-Dimethyl-2-butene

This guide provides essential safety information, troubleshooting, and frequently asked
questions for handling and storing 2,3-Dimethyl-2-butene in a research and development
setting.

Frequently Asked Questions (FAQs)
General Safety and Hazards

Q1: What are the primary hazards associated with 2,3-Dimethyl-2-butene?

Al: 2,3-Dimethyl-2-butene is a highly flammable liquid and vapor[1][2]. Its vapors can form
explosive mixtures with air and may travel to an ignition source and flash back[3]. It may also
be fatal if swallowed and enters the airways due to the risk of aspiration[2][4]. While its
toxicological properties have not been thoroughly investigated, it may cause skin and eye
irritation[5][3].

Q2: What happens if 2,3-Dimethyl-2-butene is exposed to heat or flame?

A2: Exposure to heat, sparks, open flames, or other ignition sources can easily ignite this
chemical[2][3]. Containers may explode when heated[3]. During a fire, it may release irritating
and toxic gases, such as carbon monoxide and carbon dioxide[3][6].

Personal Protective Equipment (PPE)
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Q3: What Personal Protective Equipment (PPE) is required when handling 2,3-Dimethyl-2-
butene?

A3: The following PPE should be worn:

Eye Protection: Chemical safety goggles or eyeglasses as described by OSHA's eye and
face protection regulations[1][5][3]. Contact lenses should not be worn[5].

e Hand Protection: Neoprene or nitrile rubber gloves. Gloves must be inspected before use
and disposed of properly after handling[5].

o Skin and Body Protection: A flame-retardant antistatic protective clothing is recommended.
Wear suitable protective clothing to prevent skin exposure[5][3].

e Respiratory Protection: If working in an area where vapors or aerosols may be generated, a
NIOSH-certified organic vapor respirator is recommended[5].

Handling and Storage Procedures

Q4: What are the proper procedures for handling 2,3-Dimethyl-2-butene?

A4: Always handle 2,3-Dimethyl-2-butene in a well-ventilated area or under a chemical fume
hood[3]. Use explosion-proof equipment and non-sparking tools[2][3]. Ground and bond
containers and receiving equipment during transfer to prevent static discharge[5][3]. Avoid all
personal contact, including inhalation of vapors and contact with eyes and skin[5][2]. Do not
eat, drink, or smoke in the handling area[5][2].

Q5: What are the specific storage requirements for 2,3-Dimethyl-2-butene?

A5: Store in a tightly closed container in a cool, dry, and well-ventilated place[1][3][6]. The
recommended storage temperature is between 2-8°C (36-46°F). It should be stored in a
designated flammables area away from heat, sparks, open flames, and other ignition
sources[2][3][6]. Store away from incompatible materials such as strong oxidizing agents[5][6].

Emergency and Spill Procedures

Q6: What should | do in case of accidental skin or eye contact?
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AB:

» Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area
with plenty of water or shower[2]. If irritation persists, seek medical attention[6].

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do so. Seek medical attention[5]

[6].
Q7: What is the correct procedure for cleaning up a small spill?

A7: For a small spill, first, ensure all ignition sources are removed and the area is well-
ventilated[2][3]. Wear appropriate PPE. Contain the spill with an inert absorbent material like
dry sand, earth, or vermiculite[3][7]. Use non-sparking tools to collect the absorbed material
and place it into a suitable, labeled container for hazardous waste disposal[5][3][7]. Clean the
affected area with soapy water[7].

Q8: What constitutes a major spill and how should it be handled?

A8: A major spill is one that is large in volume (e.g., greater than 10 gallons), involves a release
to the environment, or is beyond the capability of trained lab personnel to clean up safely[8]. In
such an event, evacuate the area immediately, alert others, and call emergency services[8][9].

Quantitative Data Summary
Physical and Chemical Properties
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Property Value Source
Molecular Formula C6H12 [2][4]
Molecular Weight 84.16 g/mol [4]
Appearance Colorless Liquid

Boiling Point 73°C /163 °F

Melting Point -75°C/-103 °F

Density 0.708 g/cm3 at 25 °C

Vapor Pressure 126.0 mmHg [4]
Vapor Density 3 (Air=1) [10]

Fire Safety and Storage Data

Parameter Value Source
Flash Point -21°C/-5.8 °F [1]
Autoignition Temp. 401 °C/ 753.8 °F [3]
Flammability Limits LEL: 1.2%, UEL: 7% [10]
Recommended Storage 2-8°C(36-46°F)

Storage Class 3 (Flammable liquids)

Experimental Protocols: Best Practices for
Laboratory Handling

This section outlines a general workflow for safely using 2,3-Dimethyl-2-butene in a laboratory
experiment.

Pre-Experiment Preparation

o Review Safety Data Sheet (SDS): Before starting any work, thoroughly read the SDS for 2,3-
Dimethyl-2-butene[9].
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e Assemble PPE: Ensure all necessary PPE (chemical goggles, nitrile/neoprene gloves, flame-
retardant lab coat) is available and in good condition[5][3].

» Prepare Workspace: Confirm the experiment will be conducted in a certified chemical fume
hood. Ensure an emergency eyewash station and safety shower are accessible[5]. Remove
all potential ignition sources from the immediate area[2].

o Spill Kit: Verify that a spill kit containing absorbent material for flammable liquids is readily
available[7].

Handling and Experimental Use

e Grounding: When transferring the liquid from a storage container, ensure both the container
and the receiving vessel are properly grounded and bonded to prevent static electricity
buildup[1][5][3].

e Dispensing: Use spark-proof tools and equipment for all transfers[1][2][3].

o Ventilation: Perform all manipulations that may produce vapors inside a fume hood to
prevent accumulation[5][3].

e Heating: If heating is required, use a method that does not involve an open flame, such as a
heating mantle or an oil bath with proper temperature controls.

Post-Experiment Procedures

o Container Sealing: Tightly close the container of 2,3-Dimethyl-2-butene immediately after
use[5][3][6].

o Waste Disposal: Dispose of any waste material, including contaminated consumables, in a
properly labeled hazardous waste container according to local and national regulations. Do
not mix with other waste[5].

» Decontamination: Clean the work area thoroughly. Wash hands and any exposed skin with
soap and water after the experiment is complete[5].

o Storage: Return the chemical to its designated, temperature-controlled storage location for
flammables]6].
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Caption: Decision workflow for responding to a 2,3-Dimethyl-2-butene spill.
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Caption: Key requirements for the safe storage of 2,3-Dimethyl-2-butene.
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Caption: Safe experimental workflow for 2,3-Dimethyl-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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